Cas no 864925-43-9 (3-bromo-N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3-bromo-N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 864925-43-9
• MF: C₁₈H₁₇BrN₂O₂S
• MW: 405.308782339096
• CID: 6336220
• PubChem ID: 4646598
• Update Time: 2025-10-07

3-bromo-N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• AKOS024604236
• 864925-43-9
• F1297-0115
• 3-bromo-N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)benzamide
• (E)-3-bromo-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 3-bromo-N-[(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C18H17BrN2O2S/c1-3-21-16-14(23-4-2)9-6-10-15(16)24-18(21)20-17(22)12-7-5-8-13(19)11-12/h5-11H,3-4H2,1-2H3/b20-18-
• InChI Key： IFOBSFLKQMQNKF-ZZEZOPTASA-N
• SMILES： BrC1=CC=CC(=C1)C(/N=C1/N(CC)C2C(=CC=CC=2S/1)OCC)=O

Computed Properties

• Exact Mass: 404.01941g/mol
• Monoisotopic Mass: 404.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-bromo-N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Compound CAS No 864925-43-9: 3-Bromo-N-(2E)-4-Ethoxy-3-Ethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide

The compound with CAS number 864925-43-9, known as 3-bromo-N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are widely studied for their unique electronic properties and reactivity. The structure of this compound includes a benzothiazole ring system with substituents that confer specific functional properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The benzothiazole core of this compound is known for its ability to act as a scaffold for various bioactive molecules. The presence of a bromo group and an ethoxy substituent further enhances its chemical versatility, making it a promising candidate for applications in catalysis and sensor technology.

One of the most intriguing aspects of this compound is its potential in the field of optoelectronics. Researchers have explored the use of benzothiazole derivatives in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromo substituent in this compound plays a critical role in modulating the electronic properties, making it suitable for such advanced applications.

In addition to its electronic properties, this compound has shown promise in medicinal chemistry. The benzamide group is known to exhibit bioactivity against various enzymes and receptors, making it a valuable lead compound for drug development. Recent studies have demonstrated its potential as an inhibitor of certain kinases, which are key targets in cancer therapy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency of its production.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Studies have shown that the ethoxy group enhances its solubility in organic solvents, which is advantageous for certain industrial applications but may also raise concerns about its environmental impact.

In conclusion, the compound with CAS number 864925-43-9 represents a fascinating example of how structural modifications can lead to novel functional materials with diverse applications. Its unique combination of electronic properties and bioactivity positions it as a valuable asset in both academic research and industrial development.